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Compound of Interest

Compound Name: U-46619 Glycine methyl ester

Cat. No.: B10767064 Get Quote

Introduction
U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2.[1][2] It functions

as a potent and selective agonist for the thromboxane A2 (TP) receptor, mimicking the

biological effects of thromboxane A2 (TXA2).[3][4] Activation of the G-protein-coupled TP

receptor by U-46619 initiates downstream signaling cascades, including the activation of

phospholipase C and RhoA, leading to physiological responses such as platelet aggregation,

vasoconstriction, and smooth muscle contraction.[3][5] Due to its stability compared to the

highly labile TXA2, U-46619 is a widely used tool in research to study TXA2-mediated signaling

pathways and their physiological and pathophysiological roles.

These application notes provide a detailed protocol for the preparation of U-46619 stock

solutions for use in various in vitro and in vivo experimental settings.

Chemical Properties and Solubility
U-46619 is commonly supplied as a solution in methyl acetate.[1][2] It is highly soluble in

organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and dimethylformamide (DMF),

with a solubility of approximately 100 mg/mL.[1][2][6] However, it is only sparingly soluble in

aqueous buffers. For instance, its solubility in PBS (pH 7.2) is approximately 1 mg/mL.[1][2][6]

For experiments requiring aqueous solutions, it is recommended to first dissolve U-46619 in an

organic solvent and then dilute it with the aqueous buffer of choice.[1][5]
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For long-term storage, U-46619, particularly when supplied in methyl acetate, should be stored

at -20°C, where it is stable for at least two years.[1] Stock solutions prepared in organic

solvents like DMSO or ethanol should also be stored at -20°C for several months or at -80°C

for extended stability.[5][7] It is important to note that aqueous solutions of U-46619 are not

stable and should be prepared fresh for each experiment; storing aqueous solutions for more

than a day is not recommended.[1][6]

Quantitative Data Summary
Property Value

Molecular Formula C₂₁H₃₄O₄

Molecular Weight 350.5 g/mol

Purity ≥98%[1][4]

Solubility in DMSO ~100 mg/mL[1][2][6]

Solubility in Ethanol ~100 mg/mL[4][6]

Solubility in DMF ~100 mg/mL[2]

Solubility in PBS (pH 7.2) ~1 mg/mL[1][2][6]

Storage Temperature -20°C[1][6]

Stability ≥ 2 years in methyl acetate at -20°C[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Organic
Stock Solution (e.g., 10 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution of U-46619 in

DMSO, starting from a commercial preparation supplied in methyl acetate.

Materials:

U-46619 in methyl acetate (e.g., 10 mg/mL)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

A gentle stream of inert gas (e.g., nitrogen or argon)

Pipettes and sterile tips

Procedure:

Aliquot the Commercial Solution: In a fume hood, carefully transfer a desired volume of the

U-46619/methyl acetate solution to a sterile glass vial. For example, to prepare 1 mg of U-

46619, transfer 100 µL of a 10 mg/mL solution.

Evaporate the Methyl Acetate: Under a gentle stream of nitrogen or argon, evaporate the

methyl acetate until a thin film or pale yellow oil of U-46619 remains at the bottom of the vial.

[1] This step should be performed carefully to avoid splashing the compound.

Reconstitute in DMSO: Immediately add the calculated volume of anhydrous DMSO to the

vial to achieve the desired concentration. To prepare a 10 mM stock solution from 1 mg of U-

46619 (MW: 350.5 g/mol ):

Volume of DMSO = (Mass of U-46619 / Molecular Weight) / Desired Concentration

Volume of DMSO = (0.001 g / 350.5 g/mol ) / 0.010 mol/L = 0.000285 L = 285 µL

Ensure Complete Dissolution: Vortex the solution gently or sonicate briefly in an ultrasonic

bath to ensure the U-46619 is completely dissolved.[7]

Aliquot and Store: Aliquot the stock solution into smaller volumes in sterile, tightly sealed

microcentrifuge tubes or amber vials to minimize freeze-thaw cycles. Store the aliquots at

-20°C or -80°C.

Protocol 2: Preparation of an Aqueous Working Solution
This protocol describes the dilution of the organic stock solution into an aqueous buffer for

immediate use in experiments.

Materials:
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U-46619 high-concentration organic stock solution (e.g., 10 mM in DMSO)

Aqueous buffer of choice (e.g., PBS, pH 7.2)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Thaw the Stock Solution: Remove one aliquot of the U-46619 organic stock solution from the

freezer and allow it to thaw completely at room temperature.

Calculate Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your experimental buffer. For example, to prepare 1 mL of a 10

µM working solution from a 10 mM stock:

(V1)(10 mM) = (1000 µL)(10 µM)

V1 = 1 µL

Prepare Working Solution: Add the calculated volume of the stock solution to the appropriate

volume of the aqueous buffer. It is crucial to add the stock solution to the buffer while

vortexing gently to prevent precipitation of the compound.

Immediate Use: Use the freshly prepared aqueous working solution immediately. Do not

store aqueous solutions of U-46619.[1][6]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.fishersci.com/shop/products/u46619-1mg/NC9787129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for U-46619 Stock Solution Preparation
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Caption: Workflow for preparing U-46619 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10767064?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/16450.pdf
https://www.caymanchem.com/product/16450
https://www.medchemexpress.com/u-46619.html
https://www.scbt.com/p/u-46619-56985-40-1
https://www.benchchem.com/pdf/quality_control_measures_for_5_trans_U_46619_preparations.pdf
https://www.fishersci.com/shop/products/u46619-1mg/NC9787129
https://www.fishersci.com/shop/products/u46619-1mg/NC9787129
https://www.apexbt.com/u-46619.html
https://www.benchchem.com/product/b10767064#how-to-prepare-u-46619-glycine-methyl-ester-stock-solution
https://www.benchchem.com/product/b10767064#how-to-prepare-u-46619-glycine-methyl-ester-stock-solution
https://www.benchchem.com/product/b10767064#how-to-prepare-u-46619-glycine-methyl-ester-stock-solution
https://www.benchchem.com/product/b10767064#how-to-prepare-u-46619-glycine-methyl-ester-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10767064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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